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Compound of Interest

Compound Name: Ripk2-IN-5

Cat. No.: B12366214

Essential Safety and Handling Guide for Ripk2-IN-5

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Ripk2-IN-5. The following procedures are designed
to ensure the safe handling, storage, and disposal of this potent kinase inhibitor.

Quantitative Data Summary

For ease of reference, the key quantitative data for Ripk2-IN-5 are summarized in the table
below.
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Property Value Source
Molecular Weight 354.43 g/mol [1]
CAS Number 2885227-09-6 [1]12]
IC50 (RIPK2) 5.1 nM [2]
Appearance Solid (Off-white to light yellow) [1]

N DMSO: 116.67 mg/mL (329.18
Solubility [11[3]
mM)

-20°C for 3 years, 4°C for 2
Storage (Powder) [1]
years

-80°C for 6 months, -20°C for 1
Storage (In solvent) [11[2]
month

o Moderate stability in human
Stability , , [21[3]
liver microsomes.

Operational Plan: Personal Protective Equipment
(PPE)

Due to the potent nature of Ripk2-IN-5, a comprehensive approach to personal protection is
mandatory to prevent exposure through inhalation, skin contact, or ingestion.

Engineering Controls:
o Primary: All handling of Ripk2-IN-5 powder should be conducted in a certified chemical fume

hood or a powder containment hood to minimize inhalation risk.

e Secondary: Ensure a well-ventilated laboratory environment. An eyewash station and safety
shower must be readily accessible.

Personal Protective Equipment (PPE):

e Eye and Face Protection: Chemical safety goggles with side shields are required at all times.
A face shield should be worn over safety goggles when there is a risk of splashing.
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o Hand Protection: Wear two pairs of nitrile gloves. The outer glove should be removed and
disposed of immediately after handling the compound. Change gloves frequently, and always
before leaving the work area.

o Body Protection: A lab coat with long sleeves and a solid front must be worn. Ensure cuffs
are tucked into the inner pair of gloves.

» Respiratory Protection: For weighing and handling of the powder outside of a containment
hood, a NIOSH-approved respirator with a particulate filter (N95 or higher) is recommended.

Experimental Workflow for Handling Ripk2-IN-5
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Figure 1: Experimental workflow for the safe handling of Ripk2-IN-5.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12366214?utm_src=pdf-body-img
https://www.benchchem.com/product/b12366214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Proper disposal of Ripk2-IN-5 and associated waste is critical to prevent environmental
contamination and accidental exposure.

e Solid Waste:

o All disposable materials that have come into contact with Ripk2-IN-5 (e.g., gloves, weigh
boats, pipette tips) should be collected in a dedicated, sealed, and clearly labeled
hazardous waste container.

e Liquid Waste:

o Solutions containing Ripk2-IN-5 should be collected in a designated, sealed, and labeled
hazardous waste container. Do not dispose of down the drain.

o Decontamination:

o All surfaces and equipment should be decontaminated after use. A suitable solvent (e.g.,
70% ethanol) should be used to wipe down surfaces, and the cleaning materials should be
disposed of as hazardous waste.

NOD2-RIPK2 Signhaling Pathway

Ripk2-IN-5 is a potent inhibitor of Receptor-Interacting serine/threonine-Protein Kinase 2
(RIPK2), a key component of the NOD-like receptor signaling pathway. Understanding this
pathway is crucial for contextualizing the inhibitor's mechanism of action.
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Figure 2: Simplified NOD2-RIPK2 signaling pathway and the point of inhibition by Ripk2-IN-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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